![molecular formula C14H22Cl2N2 B1520552 6-Benzyloctahydro-1h-pyrrolo[3,4-b]pyridine dihydrochloride CAS No. 1196146-96-9](/img/structure/B1520552.png)
6-Benzyloctahydro-1h-pyrrolo[3,4-b]pyridine dihydrochloride
Overview
Description
6-Benzyloctahydro-1h-pyrrolo[3,4-b]pyridine dihydrochloride, also known as 6-benzyl-octahydro-1H-pyrrolo [3,4-b]pyridine, is a chemical compound with the molecular weight of 216.33 . It is used as an intermediate in the synthesis of moxifoxacin, a fluorinated quinolone antibacterial .
Molecular Structure Analysis
The molecular structure of 6-Benzyloctahydro-1h-pyrrolo[3,4-b]pyridine dihydrochloride is represented by the InChI code:1S/C14H20N2/c1-2-5-12(6-3-1)9-16-10-13-7-4-8-15-14(13)11-16/h1-3,5-6,13-15H,4,7-11H2
.
Scientific Research Applications
Synthesis of Azabicyclo Pyridine Derivatives
This compound serves as a crucial intermediate in the synthesis of azabicyclo pyridine derivatives . These derivatives are integral to the production of various pharmaceutically active ingredients, particularly those with antibacterial properties like quinolone and naphthyridine derivatives .
Antibacterial Drug Development
Due to its role in synthesizing compounds with antibacterial effectiveness, 6-Benzyloctahydro-1h-pyrrolo[3,4-b]pyridine dihydrochloride is significant in the research and development of new antibacterial drugs . This application is vital in the fight against antibiotic-resistant bacteria.
Chemical Synthesis Optimization
The compound is used in developing cost-effective and high-yield chemical synthesis processes . This includes methods that provide de-aromatization of related compounds and in situ resolution in solvent systems to achieve high purity and yield.
Future Directions
properties
IUPAC Name |
6-benzyl-1,2,3,4,4a,5,7,7a-octahydropyrrolo[3,4-b]pyridine;dihydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20N2.2ClH/c1-2-5-12(6-3-1)9-16-10-13-7-4-8-15-14(13)11-16;;/h1-3,5-6,13-15H,4,7-11H2;2*1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GZEITIKFRLCEDL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2CN(CC2NC1)CC3=CC=CC=C3.Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H22Cl2N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70661425 | |
Record name | 6-Benzyloctahydro-1H-pyrrolo[3,4-b]pyridine--hydrogen chloride (1/2) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70661425 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
289.2 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-Benzyloctahydro-1h-pyrrolo[3,4-b]pyridine dihydrochloride | |
CAS RN |
1196146-96-9 | |
Record name | 6-Benzyloctahydro-1H-pyrrolo[3,4-b]pyridine--hydrogen chloride (1/2) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70661425 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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